4-(Pyridin-4-yl)aniline
Overview
Description
4-(Pyridin-4-yl)aniline is a useful research compound. Its molecular formula is C11H10N2 and its molecular weight is 170.21 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
NLO Applications : A study explored the synthesis of binary adducts with N,N-dimethyl-4-[(E)-2-(pyridin-4-yl)ethenyl]aniline and other compounds for potential applications in non-linear optics (NLO) (Draguta et al., 2015).
13C NMR Chemical Shifts Analysis : Research on 4-substituted N-[1-(pyridine-3- and -4-yl)ethylidene]anilines provided insights into electronic substituent effects using 13C NMR chemical shifts, which is crucial in chemical analysis and synthesis (Rančić et al., 2014).
Corrosion Inhibition : 4-amino-N,N-di-(2-pyridylmethyl)-aniline was studied for its corrosion inhibition properties on mild steel in hydrochloric acid, highlighting its potential in industrial applications (Xu et al., 2015).
Vibrational Spectra Analysis : A derivative of 4-(Pyridin-4-yl)aniline was examined for its structure and vibrational spectra using various computational methodologies, aiding in understanding molecular interactions (Acosta-Ramírez et al., 2013).
Chemical Synthesis and Catalysis : The compound was used as a directing group in C-H amination mediated by cupric acetate, demonstrating its role in facilitating chemical reactions (Zhao et al., 2017).
Crystal Structure Investigation : A study on the crystal structure of 4-((pyrrolidin-1-ylsulfonyl)methyl)aniline provided insights into molecular arrangements and interactions, important for material science and crystallography (Krishnan et al., 2021).
Photophysics and Electroluminescence : The use of N,N-di(6-phenylpyridin-2-yl)aniline in platinum complexes for electroluminescence applications was explored, highlighting its potential in optoelectronics (Vezzu et al., 2010).
Nanostructure Synthesis and Crystal Structure Analysis : Its derivatives were used in synthesizing Cd(II) and Hg(II) coordination polymers, emphasizing the role of this compound in nanotechnology and materials science (Hajiashrafi et al., 2015).
Kinase Inhibition Study : Derivatives of this compound were investigated for their inhibitory activity against c-Met kinase, which has implications in medicinal chemistry and drug development (Caballero et al., 2011).
Ring-opening Polymerization : Silver(I)-pyridinyl Schiff base complexes, including derivatives of this compound, were studied for their application in ring-opening polymerization, crucial for polymer science (Njogu et al., 2017).
Crystal Structure of Chiral Sec-Amine : The crystal structure of a chiral secondary amine derivative was characterized, contributing to the field of stereochemistry (Adeleke & Omondi, 2022).
Synthesis of Novel Cationic Palladium Complexes : Its derivatives were used in synthesizing cationic palladium complexes, highlighting applications in organometallic chemistry (Dridi et al., 2014).
Optical Limiting Materials : Novel organic optical materials containing derivatives were synthesized, showing potential in nonlinear optics and photonic applications (Guang et al., 2007).
Corrosion Inhibitor for Mild Steel : 4-Chloro-N-(pyridin-2-ylmethyl)aniline, a derivative, was evaluated as a corrosion inhibitor, useful in materials protection (Fernandes et al., 2019).
Crystal Engineering with Sulfadiazine and Pyridines : The compound was used in crystal engineering studies, crucial for understanding molecular interactions and crystal formation (Elacqua et al., 2013).
Mechanism of Action
Safety and Hazards
The safety data sheet for 4-(Pyridin-4-yl)aniline indicates that it can cause skin and eye irritation . Therefore, it is recommended to handle this compound in a well-ventilated place and to wear suitable protective clothing. Avoiding contact with skin and eyes, avoiding the formation of dust and aerosols, and using non-sparking tools are also advised .
Properties
IUPAC Name |
4-pyridin-4-ylaniline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10N2/c12-11-3-1-9(2-4-11)10-5-7-13-8-6-10/h1-8H,12H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GKVYVZSNXXTOMQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=CC=NC=C2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50363753 | |
Record name | 4-(Pyridin-4-yl)aniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50363753 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
170.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
13296-04-3 | |
Record name | 4-(Pyridin-4-yl)aniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50363753 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-(pyridin-4-yl)aniline | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: Beyond its role as a ligand, what other interesting properties does 4-(pyridin-4-yl)aniline exhibit?
A: Li et al. demonstrated the ability of this compound to act as a Lewis base, specifically interacting with the Lewis acidic boron center in 7-bromo-5,9-dioxa-13b-boranaphtho[3,2,1de]anthracene (BrBA). [] This interaction disrupts the self-assembly of BrBA, leading to a reversible "capture-release" mechanism that modulates room temperature phosphorescence (RTP). [] This finding suggests potential applications of this compound and its derivatives in stimulus-responsive materials, particularly in areas like sensing and display technologies.
Q2: Are there any analytical techniques highlighted in the research that are particularly useful for studying this compound and its complexes?
A2: The research emphasizes several key analytical techniques:
- Single-crystal XRD: Provides detailed structural information about the coordination mode of this compound in metal complexes. []
- X-ray absorption spectroscopy: Offers insights into the electronic structure and local environment of metal centers coordinated to the ligand. []
- Variable-temperature NMR spectroscopy: Helps in understanding dynamic processes, such as isomerization or ligand exchange, occurring in solution. []
- DFT calculations: Complement experimental findings by providing theoretical insights into electronic structure, energy levels, and potential reaction pathways. [, ]
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